2-[1-[(4-bromophenyl)methyl]indol-3-yl]sulfanyl-N-(4-methoxyphenyl)acetamide

• IUPAC Name: 2-[1-[(4-bromophenyl)methyl]indol-3-yl]sulfanyl-N-(4-methoxyphenyl)acetamide
• InChI: InChI=1S/C24H21BrN2O2S/c1-29-20-12-10-19(11-13-20)26-24(28)16-30-23-15-27(22-5-3-2-4-21(22)23)14-17-6-8-18(25)9-7-17/h2-13,15H,14,16H2,1H3,(H,26,28)
• InChI Key: SPISKAWQMJDHTH-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)NC(=O)CSC2=CN(C3=CC=CC=C32)CC4=CC=C(C=C4)Br
• Molecular Formula: C24H21BrN2O2S
• Molecular Weight: 481.4 g/mol

Description

This compound is a novel indole derivative. Indole derivatives are significant heterocyclic systems in natural products and drugs. They play a crucial role in cell biology and have been found in many important synthetic drug molecules. They bind with high affinity to multiple receptors, which makes them useful in developing new derivatives.

Synthesis Analysis

The synthesis of indole derivatives often involves the use of various biologically important molecules, which could be isolated from natural products or obtained from organic synthesis. The structures of these compounds usually contain at least one heteroatom, such as nitrogen, sulphur, and oxygen, and at least one carbon atom. They can bind to biological targets through hydrogen bonds effectively.

Molecular Structure Analysis

Indole is also known as benzopyrrole, which contains a benzenoid nucleus and has 10 π-electrons (two from the lone pair on nitrogen and double bonds provide eight electrons), which makes them aromatic in nature. Similar to the benzene ring, electrophilic substitution occurs readily on indole due to excessive π-electrons delocalization.

Chemical Reactions Analysis

Indole derivatives possess various biological activities, i.e., antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, anticholinesterase activities, etc. This has created interest among researchers to synthesize a variety of indole derivatives.

Physical And Chemical Properties Analysis

Indole is physically crystalline and colorless in nature with specific odors. The addition of the indole nucleus to medicinal compounds that are biologically active pharmacophore made it an important heterocyclic compound having broad-spectrum biological activities.

Mechanism of Action

Indole derivatives have been evaluated for the binding affinity of Bcl-2 family proteins and antiproliferative activity against selected cancer cell lines. They can bind to the active pocket of these proteins through Van der Waals forces, hydrogen bond, etc.

Future Directions

From the literature, it is revealed that indole derivatives have diverse biological activities and also have an immeasurable potential to be explored for newer therapeutic possibilities. The development of newer and safer anticancer agents is of utmost importance. Therefore, the investigation of novel methods of synthesis has attracted the attention of the chemical community.